Cas no 2138510-91-3 (1-tert-butyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-tert-butyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2138510-91-3
• MF: C₁₁H₁₅N₅O₂
• MW: 249.269101381302
• CID: 6021796
• PubChem ID: 165484142
• Update Time: 2025-06-11

1-tert-butyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid
• 2138510-91-3
• EN300-1128094

• Inchi： 1S/C11H15N5O2/c1-11(2,3)16-9(7-5-6-12-15(7)4)8(10(17)18)13-14-16/h5-6H,1-4H3,(H,17,18)
• InChI Key： IRPCWPYVGDMAIF-UHFFFAOYSA-N
• SMILES： OC(C1=C(C2=CC=NN2C)N(C(C)(C)C)N=N1)=O

Computed Properties

• Exact Mass: 249.12257474g/mol
• Monoisotopic Mass: 249.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 85.8Ų

Additional information on 1-tert-butyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 1-tert-butyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2138510-91-3)

The compound 1-tert-butyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2138510-91-3) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a 1,2,3-triazole core and a pyrazole substituent, make it a valuable scaffold for drug discovery and material science applications. Researchers are increasingly exploring its potential as a bioactive intermediate due to its ability to modulate biological pathways, particularly in inflammation and metabolic disorders.

In recent years, the demand for triazole-based compounds like CAS 2138510-91-3 has surged, driven by their versatility in medicinal chemistry. The 1-tert-butyl group enhances lipophilicity, improving membrane permeability—a critical factor for oral bioavailability. Meanwhile, the carboxylic acid moiety offers opportunities for further derivatization, enabling the creation of prodrugs or conjugates. This aligns with current trends in targeted drug delivery, a hot topic in AI-driven drug design forums and search queries.

The synthesis of 1-tert-butyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid typically involves click chemistry strategies, a method frequently searched by organic chemists. Its pyrazole-triazole hybrid structure is analogous to motifs found in FDA-approved drugs, sparking interest in structure-activity relationship (SAR) studies. Computational models, including molecular docking simulations (a trending search term), predict high affinity for kinase targets, positioning it as a candidate for cancer therapeutics research.

From an industrial perspective, CAS 2138510-91-3 is often discussed alongside green chemistry principles. Sustainable synthesis routes using catalytic methods or biocatalysis (popular keywords in academic searches) are being explored to reduce environmental impact. Analytical techniques like HPLC-MS and NMR confirm its high purity (>98%), meeting stringent requirements for preclinical development—a frequent concern among pharmaceutical buyers.

Emerging applications include its use in metal-organic frameworks (MOFs) for sensor development, tapping into the Internet of Things (IoT) healthcare trend. Additionally, its photophysical properties are under investigation for OLED materials, linking it to renewable energy discussions. These multidisciplinary connections enhance its relevance in high-impact factor journals and patent filings.

Regulatory compliance is another critical aspect. While 2138510-91-3 isn’t classified as hazardous, proper GLP handling protocols (a common search phrase) are recommended. Safety data sheets highlight its stability under standard conditions, though storage at -20°C is advised for long-term preservation—a detail frequently queried by laboratory managers.

Market analysts note growing procurement of 1-tert-butyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid by CROs and biotech startups, reflecting its role in fragment-based drug discovery. Its cost-effectiveness compared to similar heterocyclic building blocks makes it attractive for high-throughput screening campaigns, a priority area in AI-accelerated R&D.

Future directions may involve cryo-EM studies (a rising search term) to visualize target interactions or incorporation into PROTACs for protein degradation therapies. As the scientific community prioritizes undruggable targets, this compound’s modular design offers adaptable solutions—addressing a key pain point in modern pharmacology.